Cas no 1421602-78-9 (4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride)

4-Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride is a fluorinated cyclohexane derivative with a trifluoromethyl group and an amino alcohol functionality. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydrochloride salt improves solubility and handling properties. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its structural rigidity and potential for hydrogen bonding. Its stereochemistry can also influence biological activity, allowing for selective applications in drug discovery. The combination of amino and hydroxyl groups provides versatile reactivity for further derivatization.

4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride structure

1421602-78-9 structure

Product Name:4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride

CAS No:1421602-78-9

MF:C₇H₁₃ClF₃NO

MW:219.632431745529

MDL:MFCD22392178

CID:1062533

PubChem ID:71756592

Update Time:2025-06-07

4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-(trifluoromethyl)cyclohexanol Hydrochloride
- 4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride
- rac-(1r,4r)-4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride
- CS-0184473
- P13139
- trans-4-Amino-1-(trifluoromethyl)cyclohexanol HCl
- AS-79591
- D79174
- 2137056-98-3
- 1421602-78-9
- (1r,4r)-4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride
- MFCD32269235
- SB20775
- D79175
- Cyclohexanol, 4-amino-1-(trifluoromethyl)-, hydrochloride (1:1)
- (1S,4s)-4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride
- MFCD31567066
- trans-4-Amino-1-(trifluoromethyl)cyclohexanol hydrochloride
- cis-4-Amino-1-(trifluoromethyl)cyclohexanol HCl
- AKOS025290341
- CS-0051060
- SY344090
- Z2945052680
- trans-4-amino-1-(trifluoromethyl)cyclohexanol;hydrochloride
- cis-4-Amino-1-(trifluoromethyl)cyclohexanol hydrochloride
- 2408962-48-9
- A885226
- cis-4-amino-1-(trifluoromethyl)cyclohexanol;hydrochloride
- 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol HCl
- Z4282601572
- AS-51629
- EN300-1072071
- J-007608
- SY344089
- EN300-112237
- 4-amino-1-(trifluoromethyl)cyclohexan-1-ol;hydrochloride
- AS-78814
- CS-0184474
- Rel-(1r,4r)-4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride
- EN300-7545014
- MFCD22392178
- DB-305466
- MDL： MFCD22392178
- Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)6(12)3-1-5(11)2-4-6;/h5,12H,1-4,11H2;1H
- InChI Key： HYHNUWFMAWKRDR-UHFFFAOYSA-N
- SMILES： Cl.FC(C1(CCC(CC1)N)O)(F)F

Computed Properties

Exact Mass: 219.0637762g/mol
Monoisotopic Mass: 219.0637762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2Å²

4-amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride Pricemore >>

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